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Cat. No.: B154707
Get Quote
Introduction

3-Vinylcyclohexanone is a bifunctional organic molecule featuring a six-membered
carbocyclic ketone and a vinyl substituent. With the molecular formula CsH120 and a molecular
weight of 124.18 g/mol , this compound represents a versatile yet underexplored building block
in synthetic organic chemistry.[1] Its structure incorporates two key reactive sites: an
electrophilic ketone and a vinyl group that can act as a Michael acceptor or a dienophile. This
duality makes it a potentially valuable precursor for constructing complex molecular
architectures, including polycyclic systems and functionalized carbocycles relevant to natural
product synthesis and pharmaceutical development.

Despite its synthetic potential, a comprehensive review of the experimental data for 3-
Vinylcyclohexanone reveals a notable scarcity in the peer-reviewed literature. Detailed
protocols for its synthesis, exhaustive spectroscopic characterization, and specific applications
in multi-step synthesis are not readily available. Therefore, this guide aims to provide a robust
theoretical and practical framework for researchers. By integrating established principles of
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organic chemistry with data from closely related analogues, we will delineate a plausible
synthesis, predict its spectroscopic signature, explore its chemical reactivity, and discuss its
potential applications in the field of drug discovery.

Physicochemical and Structural Properties

The fundamental properties of 3-Vinylcyclohexanone are summarized below. It is important to
note that physical properties such as boiling point and density have not been authoritatively
reported in public databases and would need to be determined empirically.

Property Value Source(s)
Molecular Formula CsH120 [1]
Molecular Weight 124.183 g/mol [1]

CAS Number 1740-63-2

Canonical SMILES C=CcC1cCcCcCcC(=0)C1

InChiKey VQVDMUZRMVBLJE-

UHFFFAOYSA-N

Predicted: Colorless to pale

Appearance yellow liquid

Boiling Point Not reported [1]
Melting Point Not reported [1]
Density Not reported [1]

Conceptual Synthesis and Purification

While a specific, validated protocol for 3-Vinylcyclohexanone is elusive in the literature, a
reliable synthesis can be conceptualized based on the well-established Mannich reaction
followed by a Hofmann elimination. This two-stage, one-pot procedure is a classic method for
installing a vinyl group adjacent to a carbonyl.[2][3]

Rationale for Synthetic Strategy
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The chosen pathway leverages the enolizable nature of cyclohexanone. The Mannich reaction
introduces an aminomethyl group at the a-position, creating a "Mannich base." This amine is
then converted into a better leaving group through quaternization with an alkyl halide (e.g.,
methyl iodide). Subsequent base-mediated E2 elimination yields the desired a,3-unsaturated
system, in this case, the vinyl group adjacent to the carbonyl's former a-position. This method
avoids the often harsh conditions or specialized reagents required for other olefination
reactions and is well-suited for this type of transformation.[2]

Proposed Experimental Protocol

Disclaimer:This protocol is a representative, conceptual procedure based on established
chemical principles. Optimization of reaction times, temperatures, and stoichiometry is
necessary for practical application.

Step 1: Formation of the Mannich Base (in situ)

e To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add
cyclohexanone (1.0 eq.), dimethylamine hydrochloride (1.2 eq.), and paraformaldehyde (1.5

eq.).
¢ Add ethanol as the solvent and a catalytic amount of hydrochloric acid (e.g., 3-4 drops).

o Heat the mixture to reflux (approx. 80-90 °C) and stir for 4-6 hours. The reaction progress
can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass
Spectrometry (GC-MS) to observe the disappearance of cyclohexanone.

e Upon completion, cool the reaction mixture to room temperature.
Step 2: Quaternization and Elimination
o Without purification of the Mannich base, cool the reaction mixture in an ice bath.

e Add methyl iodide (1.5 eq.) dropwise. Caution: Methyl iodide is toxic and a suspected
carcinogen. Handle in a fume hood with appropriate personal protective equipment (PPE).

» Allow the mixture to stir at room temperature for 2-3 hours to form the quaternary ammonium
salt.
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e Add a solution of sodium hydroxide (2.0 eq.) in water dropwise while maintaining a low
temperature.

» Allow the reaction to warm to room temperature and stir for an additional 1-2 hours to
facilitate the elimination.

Work-up and Purification
e Quench the reaction by adding saturated aqueous ammonium chloride solution.

o Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3x
volumes).

o Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate
(MgSO0a), and filter.

» Concentrate the solvent in vacuo to yield the crude product.

» Purify the residue using flash column chromatography on silica gel. A gradient elution
system, starting with 98:2 hexane:ethyl acetate and gradually increasing the polarity, should
effectively separate the nonpolar 3-Vinylcyclohexanone from more polar byproducts.

Structural Elucidation (Predicted Spectroscopic
Data)

Lacking published experimental spectra, this section provides a predicted analysis based on
the known chemical shifts and fragmentation patterns of cyclohexanones, vinyl groups, and

related structures.[4][5] These predictions serve as a benchmark for researchers to validate

their synthetic product.

'H and **C Nuclear Magnetic Resonance (NMR)
Spectroscopy

NMR spectroscopy is the most definitive method for confirming the structure. The predicted
chemical shifts are tabulated below.
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Predicted &
1H NMR Multiplicity Integration Assignment
(ppm)
Vinyl 5.70-5.90 ddd 1H -CH=CH:z
Vinyl 4.95-5.10 m 2H -CH=CH:z
Allylic/a-Keto 2.60 - 2.80 m 1H C(3)H
a-Keto 2.20-2.50 m 2H C(2)H2
) C(4)Hz, C(5)Hz,
Ring CH: 1.50-2.10 m 6H COH
2
13C NMR Predicted & (ppm) Assignment
Carbonyl ~210.5 C=0 (C1)
Vinyl ~139.0 -CH=CH:2
Vinyl ~115.8 -CH=CH:
Aliphatic CH ~48.0 C3
Aliphatic CH2 ~41.5 C2
Aliphatic CH2 ~30.0 C6
Aliphatic CH2 ~25.0 C4
Aliphatic CH2 ~23.0 C5

Infrared (IR) Spectroscopy

IR spectroscopy is crucial for identifying the key functional groups.
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Predicted Frequency

( 1 Vibration Type Functional Group
cm-

~3080 C-H stretch sp2 C-H (Vinyl)

~2940, ~2860 C-H stretch sp® C-H (Aliphatic)
~1715 C=0 stretch Ketone (strong, sharp)
~1640 C=C stretch Alkene (vinyl)

~990, ~910 C-H bend Out-of-plane vinyl C-H

Mass Spectrometry (MS)

Electron lonization (El) mass spectrometry would be expected to show a distinct molecular ion

peak and predictable fragmentation patterns.

m/z Value Predicted Assignment

124 [M]* (Molecular lon)

9% [M - CzHa4]* (Loss of ethylene via McLafferty
rearrangement)

81 [M - C3HsO]*

68 Cyclohexenone radical cation

55 Acylium ion fragment [C3H30]*

Chemical Reactivity and Synthetic Applications

The synthetic utility of 3-Vinylcyclohexanone stems from its two distinct functional groups,

which can react selectively or in tandem.

Michael Addition

The vinyl group is an excellent Michael acceptor due to its conjugation with the electron-

withdrawing ketone.[6] This allows for the 1,4-conjugate addition of a wide range of soft

nucleophiles, such as cuprates, enolates, and thiols. This reaction is a powerful tool for carbon-
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carbon bond formation, leading to 1,5-dicarbonyl compounds or their equivalents, which are
themselves versatile intermediates for further cyclizations (e.g., aldol condensation to form new
six-membered rings).[6]

Diels-Alder Reaction

The electron-deficient vinyl group can also serve as a dienophile in [4+2] cycloaddition
reactions with electron-rich dienes. This provides a convergent and stereocontrolled route to
complex bicyclic or polycyclic scaffolds that are common motifs in natural products.

Ketone and Enolate Chemistry

The cyclohexanone moiety can undergo standard carbonyl reactions, such as nucleophilic
addition, reduction, or reductive amination. Furthermore, the protons on C2 and C6 are
enolizable, allowing for the formation of an enolate that can react with various electrophiles.
This reactivity can be strategically employed before or after transformations involving the vinyl
group, adding another layer of synthetic versatility.

Workflow for Michael Addition

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://fiveable.me/key-terms/organic-chem/methyl-vinyl-ketone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154707?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants

y Nucleophile (Nu~)
@ melcyclohexam”% [(e_g_, Gilman Reagent)

Process

1,4-Conjugate Addition
(Michael Addition)

Forms new C-C bond

Intermediate

(Enolate Intermediate)

Protonation (Work-up)

Product

@-(Z-NucleophiIe-ethyI)cycIohexanonta

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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